Cas no 2679930-31-3 ((2S)-3-sulfanyl-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: (2S)-3-sulfanyl-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2679930-31-3
• MF: C₅H₆F₃NO₃S
• MW: 217.166250705719
• CID: 5652285
• PubChem ID: 124397374
• Update Time: 2025-06-29

(2S)-3-sulfanyl-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679930-31-3
• EN300-28273646
• (2S)-3-sulfanyl-2-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C5H6F3NO3S/c6-5(7,8)4(12)9-2(1-13)3(10)11/h2,13H,1H2,(H,9,12)(H,10,11)/t2-/m1/s1
• InChI Key： LTJLUCQHTRQZFA-UWTATZPHSA-N
• SMILES： SC[C@H](C(=O)O)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 217.00204871g/mol
• Monoisotopic Mass: 217.00204871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.4Ų

Additional information on (2S)-3-sulfanyl-2-(2,2,2-trifluoroacetamido)propanoic acid

Introduction to (2S)-3-sulfanyl-2-(2,2,2-trifluoroacetamido)propanoic Acid (CAS No. 2679930-31-3)

(2S)-3-sulfanyl-2-(2,2,2-trifluoroacetamido)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2679930-31-3, represents a fascinating example of how structural modifications can lead to novel bioactive molecules with potential therapeutic applications.

The molecular structure of (2S)-3-sulfanyl-2-(2,2,2-trifluoroacetamido)propanoic acid incorporates several key functional groups that contribute to its reactivity and biological activity. The presence of a sulfanyl group at the third carbon position and a 2,2,2-trifluoroacetamido group at the second carbon position introduces both polar and non-polar characteristics, making it a versatile candidate for various biochemical interactions. These features are particularly intriguing in the context of drug design, where the balance between hydrophilicity and lipophilicity is often critical for achieving optimal pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of (2S)-3-sulfanyl-2-(2,2,2-trifluoroacetamido)propanoic acid with biological targets. Studies suggest that the sulfanyl group may facilitate interactions with enzymes or receptors through hydrogen bonding, while the trifluoroacetamido moiety could enhance binding affinity by participating in hydrophobic interactions. Such insights are invaluable for developing structure-activity relationship (SAR) studies aimed at optimizing the compound's biological efficacy.

In the realm of medicinal chemistry, the synthesis of chiral compounds like (2S)-3-sulfanyl-2-(2,2,2-trifluoroacetamido)propanoic acid is of paramount importance. The stereochemical purity of this compound can significantly influence its pharmacological properties. Enantioselective synthesis methods have been employed to ensure high enantiomeric purity, which is crucial for achieving desired therapeutic outcomes while minimizing adverse effects. The development of efficient asymmetric synthesis routes has opened new avenues for producing such complex molecules on a scalable basis.

The pharmaceutical industry has shown considerable interest in exploring the therapeutic potential of derivatives of (2679930-31-3). Preclinical studies have begun to uncover promising activities in areas such as anti-inflammatory and analgesic effects. The sulfanyl group's ability to modulate enzyme activity has been particularly highlighted in research focused on inflammatory pathways. Additionally, the trifluoroacetamido moiety's stability under physiological conditions makes it an attractive feature for drug candidates that require prolonged biological activity.

One of the most compelling aspects of (S)-3-sulfanyl-2-(trifluoroacetamido)propanoic acid is its potential as a building block for more complex drug molecules. By incorporating this scaffold into larger pharmacophores, chemists can leverage its known bioactive properties while introducing new functionalities to enhance specific biological targets. This approach aligns with the growing trend in drug discovery towards rational design based on detailed structural analysis and mechanistic understanding.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to improved metabolic stability, enhanced binding affinity, and altered pharmacokinetic profiles. The trifluoroacetamido group in (2679930-31-3) exemplifies this trend, as fluorine atoms contribute to its overall bioactivity by influencing both electronic and steric properties. Such modifications are frequently employed in modern drug development to achieve desired therapeutic effects.

As research continues to evolve, interdisciplinary approaches combining organic chemistry, biochemistry, and computational biology are becoming increasingly essential for fully harnessing the potential of compounds like (S)-3-sulfanyl-2-(trifluoroacetamido)propanoic acid. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovative strategies for discovering and developing new therapeutic agents. These partnerships are critical for translating laboratory findings into tangible medical breakthroughs that can address unmet clinical needs.

The future prospects for (2679930-31-3) appear promising as more research unfolds. Ongoing studies aim to elucidate its mechanisms of action across different biological systems and explore its potential in treating a variety of diseases. With advancements in synthetic methodologies and analytical techniques, scientists are better positioned than ever before to uncover the full therapeutic potential of this remarkable compound.